2-(1,3-Dioxolan-2-yl)phenol

• IUPAC Name: 2-(1,3-dioxolan-2-yl)phenol
• InChI: InChI=1S/C9H10O3/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4,9-10H,5-6H2
• InChI Key: YRQDSVXQHYMZIE-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=CC=C2O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID20297152
• Molecular Weight: 166.17 g/mol
• CAS No.: 6988-19-8

Description

2-(1,3-Dioxolan-2-yl)phenol is an organic compound that features a phenol group attached to a 1,3-dioxolane ring

Scientific Research Applications

2-(1,3-Dioxolan-2-yl)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a protecting group for carbonyl compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of polymers and as a stabilizer for certain materials.

Safety and Hazards

2-(1,3-Dioxolan-2-yl)phenol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding ingestion and inhalation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-Dioxolan-2-yl)phenol typically involves the reaction of phenol with ethylene glycol in the presence of an acid catalyst. The reaction proceeds through the formation of a cyclic acetal (1,3-dioxolane) from the aldehyde or ketone and the diol. Commonly used catalysts include p-toluenesulfonic acid or sulfuric acid, and the reaction is often carried out under reflux conditions to facilitate the removal of water .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. These reactors allow for better control over reaction conditions and can handle larger volumes of reactants. The use of eco-friendly reductants, such as glucose, in alkaline medium has also been explored for the synthesis of related compounds .

Chemical Reactions Analysis

Types of Reactions

2-(1,3-Dioxolan-2-yl)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced using agents like sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenol ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Halogens (e.g., Br2, Cl2) or nitrating agents (e.g., HNO3) under acidic conditions.

Major Products Formed

Oxidation: Quinones.

Reduction: Reduced phenol derivatives.

Substitution: Halogenated or nitrated phenol derivatives.

Mechanism of Action

The mechanism of action of 2-(1,3-Dioxolan-2-yl)phenol involves its interaction with various molecular targets. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes. The dioxolane ring can also influence the compound’s reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

1,3-Dioxolane: A simpler analog without the phenol group.

1,3-Dioxane: A six-membered ring analog with similar chemical properties.

Phenol: The parent compound without the dioxolane ring.

Uniqueness

2-(1,3-Dioxolan-2-yl)phenol is unique due to the presence of both the phenol group and the 1,3-dioxolane ring. This combination imparts distinct chemical and physical properties, making it a versatile compound for various applications .

Synthesis routes and methods

Procedure details

A mixture of 244 parts of salicylaldehyde, 125 parts of ethyleneglycol, 1 part of zinc chloride, 1 part by volume of concentrated phosphoric acid and 500 parts by volume of benzene was boiled in a circulating distillation apparatus until water was no longer being eliminated. The solution of the product was filtered and evaporated. The residue was distilled under a high vacuum. The product boiled at 88° to 91°C under 0.04 mm Hg pressure and melted at 67° to 70°C.